Cas no 7692-49-1 (3-tert-butyl-5-chloro-1,6-dimethylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 3-tert-butyl-5-chloro-1,6-dimethylpyrimidine-2,4(1H,3H)-dione
• CAS No: 7692-49-1
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 1782691
• PubChem ID: 5743351
• Update Time: 2025-04-21

3-tert-butyl-5-chloro-1,6-dimethylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-5-chloro-1,6-dimethylpyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione, 5-chloro-3-(1,1-dimethylethyl)-1,6-dimethyl-
• 5-Chloro-3-(1,1-dimethylethyl)-1,6-dimethyl-2,4(1H,3H)-pyrimidinedione
• Uracil, 3-tert-butyl-5-chloro-1,6-dimethyl-
• 3-tert-butyl-5-chloro-1,6-dimethylpyrimidine-2,4-dione
• 3-(tert-Butyl)-5-chloro-1,6-dimethylpyrimidine-2,4(1H,3H)-dione
• 3-tert-Butyl-5-chloro-1,6-dimethyluracil
• 7692-49-1
• DTXSID20227712

• Inchi： 1S/C10H15ClN2O2/c1-6-7(11)8(14)13(10(2,3)4)9(15)12(6)5/h1-5H3
• InChI Key： SLTNKNQXAJOSFC-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N(C)C(N(C1=O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 230.08235
• Monoisotopic Mass: 230.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62